Cas no 1598491-98-5 (N-(3-methylpiperidin-4-yl)methylbutanamide)

• Product Name: N-(3-methylpiperidin-4-yl)methylbutanamide
• CAS No: 1598491-98-5
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5608210
• PubChem ID: 114699950
• Update Time: 2025-11-02

N-(3-methylpiperidin-4-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methylpiperidin-4-yl)methyl]butanamide
• 1598491-98-5
• EN300-841469
• N-(3-methylpiperidin-4-yl)methylbutanamide

• Inchi： 1S/C11H22N2O/c1-3-4-11(14)13-8-10-5-6-12-7-9(10)2/h9-10,12H,3-8H2,1-2H3,(H,13,14)
• InChI Key： RQFPFPABSKLQEB-UHFFFAOYSA-N
• SMILES： O=C(CCC)NCC1CCNCC1C

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(3-methylpiperidin-4-yl)methylbutanamide

N-(3-methylpiperidin-4-yl)methylbutanamide (CAS No. 1598491-98-5): A Comprehensive Overview

In the realm of specialized chemical compounds, N-(3-methylpiperidin-4-yl)methylbutanamide (CAS No. 1598491-98-5) stands out as a molecule of significant interest to researchers and industry professionals alike. This piperidine derivative has garnered attention due to its unique structural features and potential applications in various scientific domains. The compound's systematic name reflects its intricate architecture: a butanamide group linked to a methyl-substituted piperidine ring through a methylene bridge.

The molecular structure of N-(3-methylpiperidin-4-yl)methylbutanamide combines the characteristics of both aliphatic and heterocyclic components, making it particularly valuable for pharmaceutical research and material science applications. With a molecular formula of C11H22N2O and a molecular weight of 198.31 g/mol, this compound exhibits properties that bridge the gap between small organic molecules and more complex pharmaceutical intermediates.

Recent trends in chemical research have shown growing interest in piperidine derivatives like N-(3-methylpiperidin-4-yl)methylbutanamide, particularly in the development of novel therapeutic agents. The pharmaceutical industry frequently searches for compounds with improved bioavailability and target specificity, making this molecule a subject of ongoing investigation. Its structural features suggest potential as a building block for central nervous system (CNS) targeting compounds, a hot topic in current medicinal chemistry research.

From a synthetic chemistry perspective, N-(3-methylpiperidin-4-yl)methylbutanamide offers several advantages. The presence of both amide and tertiary amine functionalities provides multiple sites for further chemical modifications, allowing researchers to create diverse molecular libraries. This characteristic aligns perfectly with current combinatorial chemistry approaches that dominate modern drug discovery programs.

The compound's physical properties make it suitable for various research applications. With moderate solubility in common organic solvents and stability under standard laboratory conditions, N-(3-methylpiperidin-4-yl)methylbutanamide (CAS 1598491-98-5) can be easily handled and incorporated into experimental protocols. These features contribute to its growing popularity in academic and industrial laboratories worldwide.

In the context of material science, the molecular architecture of N-(3-methylpiperidin-4-yl)methylbutanamide presents interesting possibilities. The rigid piperidine ring combined with the flexible butanamide chain creates a unique balance of structural elements that could be valuable in designing novel polymers or supramolecular assemblies. Researchers investigating smart materials and molecular recognition systems have shown particular interest in such hybrid structures.

Quality control and analytical characterization of N-(3-methylpiperidin-4-yl)methylbutanamide typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements demanded by pharmaceutical and research applications. The availability of high-purity samples (often >98% by HPLC analysis) has facilitated its adoption in various experimental settings.

The safety profile of N-(3-methylpiperidin-4-yl)methylbutanamide makes it suitable for controlled laboratory use. While comprehensive toxicological data continues to be gathered, standard laboratory precautions are recommended when handling this compound. Researchers frequently search for information about proper storage conditions (typically 2-8°C in a dry environment) and handling procedures for such specialized chemicals.

Market dynamics for piperidine-based compounds like N-(3-methylpiperidin-4-yl)methylbutanamide reflect the growing demand for specialized chemical intermediates. The global market for such molecules has seen steady growth, driven by pharmaceutical R&D expenditures and the expansion of contract research organizations. Suppliers offering custom synthesis and bulk quantities of CAS 1598491-98-5 have reported increasing inquiry volumes in recent years.

Future research directions for N-(3-methylpiperidin-4-yl)methylbutanamide may explore its potential as a scaffold for drug development, particularly in neurological and metabolic disorders. The compound's structural features suggest possible interactions with various biological targets, making it a candidate for further pharmacological evaluation. These possibilities align with current trends in precision medicine and targeted therapy development.

For researchers considering working with N-(3-methylpiperidin-4-yl)methylbutanamide, several practical considerations emerge. The compound's stability under various pH conditions, compatibility with common reaction media, and potential for further derivatization all contribute to its utility in synthetic chemistry applications. These characteristics frequently appear in search queries from scientists evaluating new chemical entities for their projects.

In conclusion, N-(3-methylpiperidin-4-yl)methylbutanamide (CAS No. 1598491-98-5) represents an intriguing example of modern chemical research's focus on structurally sophisticated yet synthetically accessible molecules. Its combination of heterocyclic and aliphatic features, coupled with multiple functionalization sites, ensures its continued relevance in pharmaceutical and material science research. As the scientific community's understanding of such compounds deepens, their potential applications are likely to expand into new and exciting domains.